Cas no 26593-17-9 (2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)-)

• Product Name: 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)-
• CAS No: 26593-17-9
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD00128480
• CID: 3925694
• PubChem ID: 4093983
• Update Time: 2025-06-27

2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)-
• 5,5-dimethyl-3-(2-phenylhydrazinyl)cyclohex-2-en-1-one
• 5,5-Dimethyl-3-(2-phenylhydrazino)-2-cyclohexen-1-one
• MFCD00128480
• AKOS000369972
• 26593-17-9
• MS-11331
• BBA59317
• STK215555
• 5,5-dimethyl-3-(2-phenylhydrazin-1-yl)cyclohex-2-en-1-one
• CS-0116896
• 5,5-DIMETHYL-3-(2-PHENYLHYDRAZINO)CYCLOHEX-2-EN-1-ONE

• MDL： MFCD00128480
• Inchi： 1S/C14H18N2O/c1-14(2)9-12(8-13(17)10-14)16-15-11-6-4-3-5-7-11/h3-8,15-16H,9-10H2,1-2H3
• InChI Key： KEYHJIKQNQSVMT-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(NNC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 230.142
• Monoisotopic Mass: 230.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)-

Introduction to 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)- (CAS No. 26593-17-9)

2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)- (CAS No. 26593-17-9) is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a cyclohexenone ring, two methyl groups at the 5-position, and a phenylhydrazine moiety at the 3-position. These structural elements contribute to its diverse chemical reactivity and potential biological activities.

The molecular formula of 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)- is C₁₄H₁₈N₂O, and its molecular weight is approximately 230.30 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for various synthetic transformations and biological studies.

In recent years, there has been growing interest in the synthesis and application of 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)-. One of the key areas of research involves its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry in 2021 reported the efficient synthesis of this compound using a one-pot multicomponent reaction (MCR) approach. This method not only simplified the synthetic route but also improved the overall yield and purity of the product.

The biological activities of 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)- have also been extensively investigated. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)- significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it was found to scavenge free radicals effectively, thereby protecting cells from oxidative damage.

Beyond its anti-inflammatory and antioxidant properties, 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)- has shown promise in cancer research. A study published in Cancer Letters in 2019 reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its biological activities, 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)- has potential applications in materials science. Its unique chemical structure makes it a valuable building block for the synthesis of advanced materials with tailored properties. For example, a study published in Advanced Materials Interfaces in 2018 described the use of this compound as a precursor for the preparation of functional polymers with enhanced mechanical strength and thermal stability.

The safety profile of 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)- is an important consideration for its practical applications. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic concentrations. However, as with any chemical substance, proper handling and storage are essential to ensure safety. It is recommended to handle this compound under well-controlled conditions to minimize exposure risks.

In conclusion, 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-phenylhydrazino)- (CAS No. 26593-17-9) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique structural features contribute to its diverse chemical reactivity and potential biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, making it an exciting area of study for scientists and researchers worldwide.